Cas no 1229-35-2 (Methdilazine Hydrochloride)

Methdilazine Hydrochloride is a phenothiazine derivative with antihistaminic and anticholinergic properties. It is primarily used as an antipruritic agent to alleviate itching associated with allergic conditions, dermatitis, and other skin disorders. The compound acts by competitively blocking histamine H1 receptors, reducing inflammatory responses and providing symptomatic relief. Its hydrochloride salt form enhances solubility and bioavailability, ensuring consistent pharmacokinetic performance. Methdilazine Hydrochloride is noted for its efficacy in managing pruritus with a relatively favorable side effect profile compared to earlier-generation antihistamines. It is commonly formulated in topical or oral preparations, adhering to pharmacopeial standards for purity and stability. Research supports its utility in dermatological and allergic therapeutics.

Methdilazine Hydrochloride structure

Product Name:Methdilazine Hydrochloride

CAS No:1229-35-2

MF:C₁₈H₂₁ClN₂S

MW:332.890742063522

MDL:MFCD00242896

CID:143444

PubChem ID:14676

Update Time:2025-10-24

Methdilazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 10-((1-Methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride
- Methdilazine Hydrochloride
- METHDILAZINE HYDROCHLORIDE (200 MG)
- 10-[(1-methylpyrrolidin-3-yl)methyl]phenothiazine,hydrochloride
- 10H-Phenothiazine,10-[(1-methyl-3-pyrrolidinyl)methyl]-, hydrochloride (1:1)
- METHDILAZINE HCL, USP STANDARD
- Methdilazine Hydroch
- 10-(1-methyl-pyrrolidin-3-ylmethyl)-10H-phenothiazine,monohydrochloride
- Bristaline
- Dilosyn
- Disyncran
- Methdilazine Hcl
- Methdilazine monohydrochloride
- MJ 5022
- Tacaryl hydrochloride
- 10-[(1-Methyl-3-pyrrolidinyl)methyl]-10H-phenothiazine monohydrochloride
- Methdilazine hydrochloride [USP]
- METHDILAZINE HYDROCHLORIDE (MART.)
- D04980
- 10-((1-Methyl-3-pyrrolidinyl)methyl)phenothiazine monohydrochloride
- UNII-T0GSO02UEZ
- 10-[(1-methylpyrrolidin-3-yl)methyl]phenothiazine;hydrochloride
- 10-[(1-methylpyrrolidin-1-ium-3-yl)methyl]phenothiazine;chloride
- 1229-35-2
- Phenothiazine, 10-((1-methyl-3-pyrrolidinyl)methyl)-, monohydrochloride
- Methdilazine hydrochloride (USP)
- 10-[(1-methylpyrrolidin-3-yl)methyl]-10H-phenothiazine hydrochloride (1:1)
- Phenothiazine, 10-((1-methyl-3-pyrrolidinyl)methyl)-, hydrochloride
- HSDB 5192
- HY-B1690A
- METHDILAZINE HYDROCHLORIDE [WHO-DD]
- METHDILAZINE HYDROCHLORIDE [VANDF]
- METHDILAZINE HYDROCHLORIDE [MI]
- 10-[(1-methylpyrrolidin-3-yl)methyl]-10H-phenothiazine hydrochloride
- T0GSO02UEZ
- AKOS016014016
- 10-(1-Methyl-3-pyrroldiylmethyl)phenothiazine hydrochloride
- METHDILAZINE HYDROCHLORIDE, (+/-)-
- NCGC00014482-01
- NSC 169091
- METHDILAZINE HYDROCHLORIDE [MART.]
- 10-((1-METHYL-3-PYRROLIDINYL)METHYL)-PHENOTHIAZINE, HYDROCHLORIDE
- CCRIS 6256
- METHDILAZINE HYDROCHLORIDE [USP-RS]
- C18H21ClN2S
- Dilosyn; Disyncran
- 10-((1-Methyl-3-pyrrolidinyl)methyl)phenothiazine, hydrochloride
- 10H-Phenothiazine, 10-((1-methyl-3-pyrrolidinyl)methyl)-, monohydrochloride
- NS00081198
- 10-[(1-Methyl-3-pyrrolidinyl)methyl]phenothiazine hydrochloride
- Q27289510
- METHDILAZINE HYDROCHLORIDE [USP IMPURITY]
- METHDILAZINE HYDROCHLORIDE (USP-RS)
- IEISBKIVLDXSMZ-UHFFFAOYSA-N
- NSC169091
- 10-((1-Methyl-3-pyrrolidinyl)methyl)-10H-phenothiazine Hydrochloride
- DTXSID3025548
- Tox21_110047
- FT-0671130
- DTXCID905548
- Methdilazine (hydrochloride)
- CHEBI:140855
- SCHEMBL211226
- CAS-1229-35-2
- METHDILAZINE HYDROCHLORIDE (USP IMPURITY)
- CS-0013674
- DILOSYM
- EINECS 214-967-3
- 10H-Phenothiazine, 10-[(1-methyl-3-pyrrolidinyl)methyl]-, hydrochloride (1:1)
- Tacaryl hydrochloride (TN)
- METHDILAZINE HYDROCHLORIDE [HSDB]
- Methilazine hydrochloride
- METHDILAZINE HYDROCHLORIDE [ORANGE BOOK]
- 1229-35-2 (HCl)
- 10-((1-methyl-3-pyrrolidinyl)methyl)phenothiazine hydrochloride
- (+/-)-METHDILAZINE HYDROCHLORIDE
- 10-((1-methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride (1:1)
- CHEMBL1200532
- NSC-169091
- WLN: T C666 BN ISJ B1- CT5NTJ A1 &GH
- DA-65365
- MDL： MFCD00242896
- Inchi： 1S/C18H20N2S.ClH/c1-19-11-10-14(12-19)13-20-15-6-2-4-8-17(15)21-18-9-5-3-7-16(18)20;/h2-9,14H,10-13H2,1H3;1H
- InChI Key： IEISBKIVLDXSMZ-UHFFFAOYSA-N
- SMILES： Cl.S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC1CN(C)CC1

Computed Properties

Exact Mass: 332.11100
Monoisotopic Mass: 332.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 339
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 31.8A^2

Experimental Properties

Density: g/cm3
Melting Point: 187.5-189°
Boiling Point: 430.4°Cat760mmHg
Flash Point: 214.1°C
Refractive Index: 1.642
PSA: 31.78000
LogP: 5.04590

Methdilazine Hydrochloride Security Information

Hazardous Material transportation number：UN 2811 6.1 / PGIII
Toxicity：LD50 orally in rats: 320 mg/kg (Goldenthal)

Methdilazine Hydrochloride Customs Data

HS CODE：2934300000
Customs Data：

China Customs Code:
2934300000

Overview:

2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methdilazine Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM196576-1g	10-((1-methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride	1229-35-2	95%	1g	$1117	2021-08-05
TRC	M260100-50mg	Methdilazine Hydrochloride	1229-35-2		50mg	$ 190.00	2023-09-07
TRC	M260100-500mg	Methdilazine Hydrochloride	1229-35-2		500mg	$ 1478.00	2023-09-07
Alichem	A109005282-1g	10-((1-Methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride	1229-35-2	95%	1g	$969.60	2023-09-03
eNovation Chemicals LLC	D554834-100mg	10-((1-Methylpyrrolidin-3-yl)Methyl)-10H-phenothiazine hydrochloride	1229-35-2	97%	100mg	$660	2024-05-24
Chemenu	CM196576-1g	10-((1-methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride	1229-35-2	95%	1g	$***	2023-04-03
SHENG KE LU SI SHENG WU JI SHU	sc-470691-50 mg	Methdilazine Hydrochloride,	1229-35-2		50mg	￥2,482.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-470691-50mg	Methdilazine Hydrochloride,	1229-35-2		50mg	￥2482.00	2023-09-05
A2B Chem LLC	AA25408-1mg	10-((1-Methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride	1229-35-2	99%	1mg	$185.00	2024-04-20
A2B Chem LLC	AA25408-5mg	10-((1-Methylpyrrolidin-3-yl)methyl)-10H-phenothiazine hydrochloride	1229-35-2	99%	5mg	$375.00	2024-04-20

Methdilazine Hydrochloride Related Literature

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Cas no 1229-35-2 (Methdilazine Hydrochloride)

Methdilazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methdilazine Hydrochloride Security Information

Methdilazine Hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Methdilazine Hydrochloride Pricemore >>

Methdilazine Hydrochloride Related Literature

Related Categories

1229-35-2 (Methdilazine Hydrochloride) Related Products